Cas no 245762-35-0 (5-fluoro-2,3-dihydro-1-benzofuran)
245762-35-0 structure
Product Name:5-fluoro-2,3-dihydro-1-benzofuran
CAS No:245762-35-0
MF:C8H7FO
MW:138.138985872269
MDL:MFCD08236758
CID:67183
PubChem ID:22398640
Update Time:2025-04-18
5-fluoro-2,3-dihydro-1-benzofuran Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-2,3-dihydrobenzofuran
- 2,3-Dihydro-5-fluorobenzo[b]furan
- 5-fluoro-2,3-dihydro-1-benzofuran
- 2,3-DIBROMO-N-BUTYRIC ACID ETHYL ESTER
- 2,3-Dihydro-5-fluoro-1-benzofuran
- 5-fluoro-2,3-dihydro-benzofurane
- 5-fluoro-2, 3-dihydro-1-benzofuran
- FT-0748269
- A817377
- CS-0084551
- 5-Fluoro-2,3-dihydrobenzofuran, AldrichCPR
- EN300-90428
- 5-fluoro-2,3-dihydrobenzo[b]furan
- 245762-35-0
- AB43939
- MFCD08236758
- PAVTXINZFWRQOD-UHFFFAOYSA-N
- SY322204
- Benzofuran, 5-fluoro-2,3-dihydro-
- DTXSID60625470
- AKOS015901717
- SCHEMBL564862
- PS-9089
-
- MDL: MFCD08236758
- Inchi: 1S/C8H7FO/c9-7-1-2-8-6(5-7)3-4-10-8/h1-2,5H,3-4H2
- InChI Key: PAVTXINZFWRQOD-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)CCO2
Computed Properties
- Exact Mass: 138.04800
- Monoisotopic Mass: 138.048093005g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 131.0±0.0 °C at 760 mmHg
- Flash Point: 28.0±25.9 °C
- Solubility: Chloroform (Slightly), Methanol (Slightly)
- PSA: 9.23000
- LogP: 1.76060
- Vapor Pressure: 9.5±0.2 mmHg at 25°C
5-fluoro-2,3-dihydro-1-benzofuran Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:-20?°C Freezer, Under inert atmosphere
5-fluoro-2,3-dihydro-1-benzofuran Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-fluoro-2,3-dihydro-1-benzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157109-5g |
5-fluoro-2,3-dihydrobenzofuran |
245762-35-0 | 95% | 5g |
$421 | 2021-06-08 | |
| Chemenu | CM157109-10g |
5-fluoro-2,3-dihydrobenzofuran |
245762-35-0 | 95% | 10g |
$701 | 2021-06-08 | |
| Chemenu | CM157109-25g |
5-fluoro-2,3-dihydrobenzofuran |
245762-35-0 | 95% | 25g |
$1262 | 2021-06-08 | |
| Alichem | A019097653-5g |
5-Fluoro-2,3-dihydrobenzofuran |
245762-35-0 | 95% | 5g |
$372.48 | 2023-09-02 | |
| Alichem | A019097653-25g |
5-Fluoro-2,3-dihydrobenzofuran |
245762-35-0 | 95% | 25g |
$639.45 | 2023-09-02 | |
| TRC | F401740-50mg |
5-Fluoro-2,3-dihydrobenzofuran |
245762-35-0 | 50mg |
$ 57.00 | 2023-09-07 | ||
| TRC | F401740-100mg |
5-Fluoro-2,3-dihydrobenzofuran |
245762-35-0 | 100mg |
$ 69.00 | 2023-09-07 | ||
| TRC | F401740-500mg |
5-Fluoro-2,3-dihydrobenzofuran |
245762-35-0 | 500mg |
$ 109.00 | 2023-09-07 | ||
| Apollo Scientific | PC8752-1g |
2,3-Dihydro-5-fluorobenzo[b]furan |
245762-35-0 | 1g |
£36.00 | 2025-02-22 | ||
| Apollo Scientific | PC8752-5g |
2,3-Dihydro-5-fluorobenzo[b]furan |
245762-35-0 | 5g |
£108.00 | 2025-02-22 |
5-fluoro-2,3-dihydro-1-benzofuran Related Literature
-
Runjun Devi,Jonali Das,Bipul Sarma,Sajal Kumar Das Org. Biomol. Chem. 2018 16 5846
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